Cas no 2168627-95-8 ({2-azaspiro3.4octan-5-yl}methanol)

• Product Name: {2-azaspiro3.4octan-5-yl}methanol
• CAS No: 2168627-95-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5800022
• PubChem ID: 165881832
• Update Time: 2025-05-28

{2-azaspiro3.4octan-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-azaspiro3.4octan-5-yl}methanol
• {2-azaspiro[3.4]octan-5-yl}methanol
• 2168627-95-8
• EN300-1461733

• Inchi： 1S/C8H15NO/c10-4-7-2-1-3-8(7)5-9-6-8/h7,9-10H,1-6H2
• InChI Key： KIVLMODZBJOCSH-UHFFFAOYSA-N
• SMILES： OCC1CCCC21CNC2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on {2-azaspiro3.4octan-5-yl}methanol

Recent Advances in the Synthesis and Applications of {2-azaspiro[3.4]octan-5-yl}methanol (CAS: 2168627-95-8)

The compound {2-azaspiro[3.4]octan-5-yl}methanol (CAS: 2168627-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research brief synthesizes the latest findings on the synthesis, biological activity, and pharmaceutical relevance of this compound, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the versatility of {2-azaspiro[3.4]octan-5-yl}methanol as a key intermediate in the synthesis of novel bioactive molecules. Its spirocyclic framework, characterized by a fused ring system, offers structural rigidity and conformational stability, making it an attractive scaffold for drug design. Researchers have successfully employed this compound in the development of modulators for G-protein-coupled receptors (GPCRs), which are critical targets in treating neurological and metabolic disorders.

One of the most notable advancements is the optimization of synthetic routes to {2-azaspiro[3.4]octan-5-yl}methanol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, enantioselective synthesis using a palladium-catalyzed cyclization strategy. This method not only improved the scalability of production but also enabled the introduction of diverse functional groups, expanding the compound's utility in structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of {2-azaspiro[3.4]octan-5-yl}methanol exhibit promising inhibitory effects on enzymes such as phosphodiesterase 4 (PDE4) and histone deacetylases (HDACs). These findings suggest potential applications in inflammatory diseases and oncology. For instance, a derivative bearing a fluorinated aromatic moiety showed nanomolar potency against PDE4 in a recent preclinical trial, positioning it as a candidate for asthma and COPD therapeutics.

Furthermore, computational modeling studies have leveraged the compound's scaffold to design novel kinase inhibitors. Molecular docking simulations indicate that {2-azaspiro[3.4]octan-5-yl}methanol derivatives can occupy the ATP-binding pockets of cyclin-dependent kinases (CDKs), with modified versions demonstrating enhanced selectivity for CDK9—a target in cancer therapy. These insights are driving collaborative efforts between academia and pharmaceutical companies to advance lead compounds into clinical development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of {2-azaspiro[3.4]octan-5-yl}methanol-based drugs. Recent pharmacokinetic studies highlight issues such as moderate metabolic stability and variable blood-brain barrier penetration. Researchers are addressing these limitations through prodrug strategies and formulation technologies, as documented in a 2024 ACS Pharmacology & Translational Science report.

In conclusion, {2-azaspiro[3.4]octan-5-yl}methanol (2168627-95-8) represents a burgeoning area of research with multifaceted applications in drug discovery. Its synthetic accessibility, coupled with emerging biological data, underscores its value as a versatile building block for next-generation therapeutics. Ongoing studies are expected to further elucidate its mechanism of action and expand its therapeutic scope, particularly in precision medicine paradigms.